Cas no 213382-03-7 (1-(2-Bromophenyl)-3-methylbutan-1-one)

• Product Name: 1-(2-Bromophenyl)-3-methylbutan-1-one
• CAS No: 213382-03-7
• MF: C₁₁H₁₃BrO
• MW: 241.124322652817
• CID: 2191787
• PubChem ID: 22173030
• Update Time: 2025-04-21

1-(2-Bromophenyl)-3-methylbutan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromophenyl)-3-methylbutan-1-one
• SCHEMBL5951330
• 213382-03-7
• DB-336659
• AKOS010994719

• Inchi： 1S/C11H13BrO/c1-8(2)7-11(13)9-5-3-4-6-10(9)12/h3-6,8H,7H2,1-2H3
• InChI Key： GNFDDAUBQCQXCW-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(CC(C)C)=O

Computed Properties

• Exact Mass: 240.01498Da
• Monoisotopic Mass: 240.01498Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1Ų